Cas no 1361852-69-8 (6'-Chloro-2,3-dichloro-2'-difluoromethyl-biphenyl)

• Product Name: 6'-Chloro-2,3-dichloro-2'-difluoromethyl-biphenyl
• CAS No: 1361852-69-8
• MF: C₁₃H₇Cl₃F₂
• MW: 307.550487756729
• CID: 4995916
• Update Time: 2025-05-23

6'-Chloro-2,3-dichloro-2'-difluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Chloro-2,3-dichloro-2'-difluoromethyl-biphenyl

• Inchi： 1S/C13H7Cl3F2/c14-9-5-2-4-8(13(17)18)11(9)7-3-1-6-10(15)12(7)16/h1-6,13H
• InChI Key： NGJNPSIGECLUMI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)F)=C1C1C=CC=C(C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 5.9
• Topological Polar Surface Area: 0

Additional information on 6'-Chloro-2,3-dichloro-2'-difluoromethyl-biphenyl

Introduction to 6'-Chloro-2,3-dichloro-2'-difluoromethyl-biphenyl (CAS No. 1361852-69-8)

6'-Chloro-2,3-dichloro-2'-difluoromethyl-biphenyl, identified by its CAS number 1361852-69-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This biphenyl derivative features a unique structural configuration, characterized by the presence of chlorine and fluorine substituents at specific positions, which endows it with distinct chemical properties and potential applications.

The molecular structure of 6'-Chloro-2,3-dichloro-2'-difluoromethyl-biphenyl consists of two benzene rings connected by a single bond, with chloro and difluoromethyl groups strategically positioned. This arrangement not only influences its reactivity but also enhances its suitability for various synthetic pathways. The compound's dual substitution with chlorine atoms at the 2 and 3 positions, combined with a difluoromethyl group at the 2' position, creates a high degree of electronic and steric complexity, making it a valuable intermediate in organic synthesis.

In recent years, the pharmaceutical industry has shown increasing interest in biphenyl derivatives due to their versatile biological activities. 6'-Chloro-2,3-dichloro-2'-difluoromethyl-biphenyl has been explored as a precursor in the synthesis of novel therapeutic agents. Its structural features suggest potential applications in the development of drugs targeting neurological disorders, infectious diseases, and cancer. The chlorine atoms provide sites for further functionalization, while the fluorine substituents can enhance metabolic stability and bioavailability.

One of the most compelling aspects of 6'-Chloro-2,3-dichloro-2'-difluoromethyl-biphenyl is its role in advanced material science applications. The compound's ability to form stable complexes with other molecules makes it an excellent candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. Researchers have demonstrated its efficacy in creating high-performance polymers and liquid crystals, where its rigid biphenyl core contributes to thermal stability and mechanical strength.

The synthesis of 6'-Chloro-2,3-dichloro-2'-difluoromethyl-biphenyl involves multi-step organic reactions that require precise control over reaction conditions. Advanced catalytic methods have been employed to optimize yield and purity. For instance, palladium-catalyzed cross-coupling reactions have proven effective in introducing the desired substituents at specific positions on the biphenyl backbone. These synthetic strategies align with contemporary trends toward greener chemistry, emphasizing efficiency and minimal waste generation.

Recent studies have highlighted the compound's potential in drug discovery through computational modeling and high-throughput screening. Virtual screening techniques have been used to identify 6'-Chloro-2,3-dichloro-2'-difluoromethyl-biphenyl as a lead compound for further medicinal chemistry optimization. Its scaffold has been shown to interact effectively with biological targets such as enzymes and receptors, suggesting its utility in designing next-generation therapeutics.

The impact of 6'-Chloro-2,3-dichloro-2'-difluoromethyl-biphenyl extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural motifs are reminiscent of compounds known for their herbicidal and pesticidal properties. By leveraging its unique chemical profile, researchers aim to develop environmentally friendly alternatives to conventional agrochemicals that maintain efficacy while reducing ecological impact.

In conclusion,6'-Chloro-2,3-dichloro-2'-difluoromethyl-biphenyl (CAS No. 1361852-69-8) represents a promising compound with diverse applications across multiple scientific domains. Its intricate structure and functional groups make it a valuable building block for drug discovery and advanced materials. As research continues to uncover new synthetic pathways and applications,6'-Chloro-2,3-dichloro-2'-difluoromethyl-biphenyl is poised to play an increasingly significant role in shaping the future of chemical innovation.